Cas no 905966-40-7 (Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester)

Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester structure

905966-40-7 structure

Product Name:Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester

CAS No:905966-40-7

Molecular Formula:C₁₃H₁₇BO₄

Molecular Weight:248.08268

CID:1952603

PubChem ID:24939088

Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester Properties

Names and Identifiers

- Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester
- Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate
- SCHEMBL2273662
- 905966-40-7
- starbld0010795
- F74539
- BS-47173
- +Expand
- InChIKey： LOMGOLHZGKZTRH-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H17BO4/c1-13(2)8-17-14(18-9-13)11-6-4-10(5-7-11)12(15)16-3/h4-7H,8-9H2,1-3H3
- SMILES： B1(OCC(CO1)(C)C)C2=CC=C(C=C2)C(=O)OC

Computed Properties

Exact Mass: 248.1219892g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 248.1219892g/mol
Heavy Atom Count: 18
Complexity: 287
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 44.8Å²

Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01XDE6-100mg	Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate	905966-40-7	98%	100mg	$8.00	2024-04-20
Aaron	AR01XDMI-100mg	Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate	905966-40-7	98%	100mg	$10.00	2024-07-18
Ambeed	A1423819-100mg	Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate	905966-40-7	98%	100mg	$9.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1769377-100mg	Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate	905966-40-7	98%	100mg	￥96.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B886851-5g	Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester	905966-40-7	98%	5g	979.20

Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:905966-40-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:905966-40-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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905966-40-7 (Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:905966-40-7)Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester

Purity:99%

Quantity:25g

Price($):392